Cas no 2639372-47-5 (4Pxo8WQ1GP)

• Product Name: 4Pxo8WQ1GP
• CAS No: 2639372-47-5
• MF: C₂₂H₂₃FN₆O₃
• MW: 438.454827547073
• CID: 6788424
• PubChem ID: 146422953
• Update Time: 2025-10-17

4Pxo8WQ1GP Chemical and Physical Properties

Names and Identifiers

• HY-156259
• 4PXO8WQ1GP
• CHEMBL4875314
• 2-{5-[(3-Ethoxypyridin-2-yl)oxy]pyridin-3-yl}-N-[(3S,5S)-5-fluoropiperidin-3-yl]pyrimidine-5-carboxamide
• SCHEMBL21774506
• PF-07202954
• US11065249, Example 4
• GTPL13010
• EX-A8242
• compound 12 [PMID: 37849537]
• 2-[5-(3-ethoxypyridin-2-yl)oxypyridin-3-yl]-N-[(3S,5S)-5-fluoropiperidin-3-yl]pyrimidine-5-carboxamide
• PF07202954
• 2639372-47-5
• BDBM504484
• 2-(5-((3-ETHOXY-2-PYRIDYL)OXY)-3-PYRIDYL)-N-((3S,5S)-5-FLUORO-3-PIPERIDYL)PYRIMIDINE-5-CARBOXAMIDE
• CS-0898339
• 4Pxo8WQ1GP

• Inchi： 1S/C22H23FN6O3/c1-2-31-19-4-3-5-26-22(19)32-18-6-14(8-24-13-18)20-27-9-15(10-28-20)21(30)29-17-7-16(23)11-25-12-17/h3-6,8-10,13,16-17,25H,2,7,11-12H2,1H3,(H,29,30)/t16-,17-/m0/s1
• InChI Key： CPBXJSPVZIPJMX-IRXDYDNUSA-N
• SMILES： F[C@@H]1CNC[C@H](C1)NC(C1=CN=C(C2C=NC=C(C=2)OC2C(=CC=CN=2)OCC)N=C1)=O

Computed Properties

• Exact Mass: 438.18156678g/mol
• Monoisotopic Mass: 438.18156678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 111Ų

Additional information on 4Pxo8WQ1GP

Research Brief on Compound 2639372-47-5 and Product 4Pxo8WQ1GP in Chemical Biology and Medicine

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds and products in addressing complex medical challenges. Among these, the compound with CAS number 2639372-47-5 and the product designated as 4Pxo8WQ1GP have emerged as subjects of significant interest. This research brief aims to synthesize the latest findings related to these entities, providing a comprehensive overview of their applications, mechanisms, and implications for future research and development.

Compound 2639372-47-5, a small molecule with a unique chemical structure, has been investigated for its potential therapeutic properties. Recent studies suggest that this compound exhibits promising activity in modulating specific biological pathways, particularly those involved in inflammatory and oncogenic processes. Preliminary in vitro and in vivo experiments have demonstrated its efficacy in inhibiting key enzymes and receptors, making it a candidate for further drug development. The exact mechanism of action, however, remains under investigation, with researchers focusing on elucidating its interaction with cellular targets at the molecular level.

Product 4Pxo8WQ1GP, on the other hand, represents a novel formulation or derivative that incorporates 2639372-47-5 or related compounds. This product has been developed to enhance bioavailability, stability, or targeted delivery of the active ingredient. Early-stage clinical trials and preclinical studies have reported favorable pharmacokinetic profiles and reduced off-target effects, suggesting its potential as a next-generation therapeutic agent. The development of 4Pxo8WQ1GP underscores the importance of innovative drug delivery systems in maximizing the therapeutic potential of bioactive compounds.

The integration of computational modeling and high-throughput screening has played a pivotal role in advancing research on 2639372-47-5 and 4Pxo8WQ1GP. These technologies have enabled researchers to predict molecular interactions, optimize chemical structures, and identify potential side effects early in the development process. Such approaches not only accelerate the discovery timeline but also reduce the risk of late-stage failures, thereby optimizing resource allocation in pharmaceutical R&D.

Despite the promising results, several challenges remain. The scalability of synthesis for 2639372-47-5, the long-term safety profile of 4Pxo8WQ1GP, and the need for robust clinical validation are critical areas requiring further investigation. Collaborative efforts between academia, industry, and regulatory bodies will be essential to address these gaps and translate these findings into clinically viable solutions.

In conclusion, the ongoing research on compound 2639372-47-5 and product 4Pxo8WQ1GP highlights their potential to contribute to the next wave of innovations in chemical biology and medicine. By leveraging cutting-edge technologies and interdisciplinary collaboration, researchers are poised to unlock new therapeutic avenues, ultimately improving patient outcomes in areas of unmet medical need.